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Compound of Interest

Compound Name: Guanylate cyclase-IN-1

Cat. No.: B1375327

For researchers, scientists, and drug development professionals engaged in studies involving
Guanylate cyclase-IN-1, adherence to stringent safety protocols is paramount. This document
provides immediate, essential information for the safe handling, use, and disposal of this potent
guanylate cyclase inhibitor.

Chemical Identifier:
e Name: Guanylate cyclase-IN-1
e CAS Number: 1361569-23-4[1]

» Molecular Formula: C20H17FN8O[1]

Hazard Identification and Precautionary Measures

Guanylate cyclase-IN-1 is classified with the following hazards, necessitating careful handling
to avoid exposure.

GHS Hazard Statements:
e H315: Causes skin irritation.
o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
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Precautionary Statements:

P261: Avoid breathing dust.

e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.

e P280: Wear protective gloves/ eye protection/ face protection.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Call a POISON CENTER/ doctor if you feel unwell.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure risk. The following table
summarizes the required PPE for handling Guanylate cyclase-IN-1.
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] Specifications and Best
Body Part Required PPE .
Practices

Wear two pairs of disposable
nitrile gloves.[2] Change
o gloves immediately if they
Hands Double Nitrile Gloves ]
become contaminated. Wash
hands thoroughly after

removing gloves.[2]

Safety goggles are essential to
protect against splashes and
Chemical Splash Goggles / vapors.[3] A face shield should
Eyes/Face ]
Face Shield be worn over safety glasses
when there is a significant risk

of splashing.[4]

A fully buttoned lab coat is

mandatory.[2] For procedures

with a higher risk of splashes,
Body Laboratory Coat ) )

a chemical-resistant apron or

gown should be worn over the

lab coat.

Use a NIOSH-approved
respirator, especially when
) ) handling the solid form outside
Respiratory Dust Respirator - ]
of a certified chemical fume
hood, to prevent inhalation of

dust particles.[5]

Operational Workflow for Handling Guanylate
Cyclase-IN-1

The following diagram outlines the standard operating procedure for safely handling Guanylate
cyclase-IN-1 from receipt to disposal.
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Figure 1. Standard Laboratory Workflow for Handling Guanylate cyclase-IN-1

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling Guanylate cyclase-IN-1.
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Step-by-Step Handling and Disposal Procedures

Receiving and Unpacking:

Inspect Package: Upon receipt, visually inspect the external packaging for any signs of
damage or leaks.[2]

Don PPE: Before opening, put on a lab coat, safety glasses, and a single pair of nitrile
gloves.[2]

Unpack in a Safe Area: Open the shipping container within a certified chemical fume hood or
on a disposable bench liner.[2]

Verify Compound: Confirm that the compound name and CAS number on the vial match your
order.[2]

Secure Storage: Store the compound in a clearly labeled, secure location, away from
incompatible materials.[2] For stock solutions, store at -80°C for up to 6 months or -20°C for
up to 1 month, protected from light.[6]

Experimental Procedures:

Gather Materials: Assemble all necessary items, including the vial of Guanylate cyclase-IN-
1, appropriate solvent (e.g., DMSO), pipettes, and sterile tubes.[2]

Don Full PPE: Wear a lab coat, double nitrile gloves, and chemical splash goggles.[2]

Weighing and Solution Preparation: Perform all manipulations of the solid compound,
including weighing and preparing stock solutions, within a chemical fume hood to minimize
inhalation risk.

Spill Management:

» Evacuate: If a significant spill occurs, evacuate the immediate area.

o Ventilate: Ensure the area is well-ventilated.
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e Contain: For small spills, use an absorbent material to contain the substance. Avoid

generating dust.
o Clean: Carefully clean the spill area with an appropriate solvent and decontaminate surfaces.
o Dispose: Collect all contaminated materials in a sealed, labeled hazardous waste container.
Disposal Plan:

o Solid Waste: All disposable materials that have come into contact with Guanylate cyclase-
IN-1 (e.qg., gloves, pipette tips, bench liners) must be collected in a designated, clearly
labeled hazardous waste container.[2]

e Liquid Waste: Unused solutions containing the compound should be collected in a labeled,
sealed hazardous waste container. Do not pour down the drain.

o Sharps: Needles and other contaminated sharps must be disposed of in a designated sharps

container for chemical waste.[2]

PPE Selection Logic

The level of PPE required can vary based on the specific experimental conditions. The
following diagram provides a decision-making framework for selecting the appropriate level of

protection.
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Figure 2. Decision Logic for PPE Selection
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Caption: Decision-making diagram for selecting appropriate PPE.

By adhering to these guidelines, researchers can safely handle Guanylate cyclase-IN-1,
minimizing personal risk and ensuring a secure laboratory environment. Always consult your
institution's specific safety protocols and the most recent Safety Data Sheet (SDS) before
beginning any work with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Guanylate cyclase-IN-1 | 1361569-23-4 [sigmaaldrich.com]
e 2. benchchem.com [benchchem.com]
» 3. falseguridad.com [falseguridad.com]

e 4. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

e 5. spectrumchemical.com [spectrumchemical.com]
e 6. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Guanylate Cyclase-IN-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1375327#personal-protective-equipment-for-
handling-guanylate-cyclase-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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